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Executive Summary

Diisononyl azelate (DINZ) represents a critical class of aliphatic dicarboxylic acid esters,
characterized by a unique "structural hybrid" architecture: a linear, flexible C9 azelaic acid core
flanked by bulky, branched C9 isononyl tails. Unlike rigid phthalates, DINZ exhibits exceptional
conformational freedom, resulting in low viscosity, high solvation capacity, and superior low-
temperature performance.

For drug development professionals, DINZ offers a dual utility:

» Functional Excipient: A lipophilic vehicle with high spreadability and skin permeation
enhancement properties.

» Prodrug Potential: A latent source of azelaic acid (a bioactive anti-acne and anti-rosacea
agent) released via enzymatic hydrolysis in the stratum corneum.

This guide provides a rigorous analysis of DINZ’s molecular structure, conformational entropy,
synthesis protocols, and characterization standards.
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Molecular Architecture & Isomerism

The physicochemical behavior of DINZ is defined by the interplay between its linear core and
branched periphery.

The Azelate Core (The "Entropic Spring")

The central backbone is derived from azelaic acid (nonanedioic acid), a C9 linear chain.
o Rotational Freedom: The seven methylene (

) groups between the carbonyls possess low rotational energy barriers (~3-4 kcal/mol for
gauche vs. trans), allowing the molecule to act as an "entropic spring."

o Impact: This flexibility prevents rigid crystalline packing, lowering the pour point and
modulus.

The Isononyl Tails (The "Steric Anchors")

The "isononyl" moiety is not a single structure but a complex isomeric mixture generated via
the hydroformylation of octenes.

o Composition: Typically consists of dimethyl-heptanols (major), methyl-octanols, and n-
nonanol (minor).

o Stereochemical Chaos: The presence of chiral centers in the branched tails introduces
stereochemical heterogeneity. This "disorder" is a critical feature, not a bug—it frustrates
crystallization, ensuring the material remains liquid even at sub-zero temperatures.

Structural Visualization

The following diagram illustrates the esterification of the linear core with a representative
branched tail isomer.
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Figure 1: Modular architecture of Diisononyl Azelate, highlighting the flexible linear core and
the sterically hindering branched tails.

Conformational Analysis

Understanding the conformation of DINZ is essential for predicting its viscosity and interaction
with biological membranes.

Chain Folding and Viscosity Mechanisms

Unlike aromatic plasticizers (e.g., DINP) which stack via

interactions, DINZ relies on free volume theory.

e Mechanism: The branched isononyl tails create "kinks" that prevent the parallel alignment of
the linear azelate backbones.

» Result: This steric interference generates excess free volume, manifesting as low dynamic
viscosity (typically 15-25 mPa-s at 25°C). This is significantly lower than phthalates (~80
mPa-s), making DINZ an ideal spreading agent in topical formulations.

Membrane Interaction (Permeation Enhancement)

In a lipid bilayer context (drug delivery), DINZ adopts a "U-shape" or "extended" conformation
depending on the depth of penetration.
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» Fluidization: The mobile branched tails insert between the rigid ceramide chains of the
stratum corneum, disrupting their packing order.

o Causality: This disruption increases the diffusion coefficient of co-administered drugs,
effectively acting as a permeation enhancer.

Synthesis Protocol

Objective: Synthesis of high-purity Diisononyl Azelate via fisher esterification. Scale:
Laboratory (1009 basis).

Reagents & Equipment

o Reactants: Azelaic acid (99%), Isononanol (Technical grade, excess).

o Catalyst: Titanate catalyst (e.g., Tetra-n-butyl titanate, TnBT) or Methanesulfonic acid (for
lower temp).

e Setup: 3-neck round bottom flask, Dean-Stark trap, reflux condenser, nitrogen inlet.

Step-by-Step Methodology

e Charging: Load azelaic acid (1.0 eq) and isononanol (2.4 eq, 20% excess) into the flask.
e Inerting: Purge system with

to prevent oxidation (color formation).

o Catalysis: Heat to 140°C. Once molten, add TnBT (0.5 wt% relative to acid).

» Esterification (Water Removal): Increase temperature to 200-220°C. Water evolves and is
collected in the Dean-Stark trap.

o Checkpoint: Reaction is complete when Acid Value (AV) < 0.1 mg KOH/g.
e Stripping: Apply vacuum (10-20 mbar) at 180°C to remove excess isononanol.

o Neutralization/Washing: Cool to 90°C. Add dilute NaOH to neutralize residual acid/catalyst,
then wash with water.
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e Drying & Filtration: Dry under vacuum at 100°C. Filter through Celite/activated carbon to

remove haze.
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Figure 2: Industrial-mimetic synthesis workflow for Diisononyl Azelate.

Characterization Standards

To validate the structure and purity of DINZ, the following analytical signatures are required.

Nuclear Magnetic Resonance (NMR)

The isomeric nature of the isononyl group results in characteristic multiplet broadening.
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Chemical Shift (

Nucleus Multiplicity Assignment
» PpmM)
(Ester linkage,
isomers)
) (Azelaic core,
1H 2.28 Triplet
-protons)
) (Azelaic core,
1H 1.60 Multiplet
-protons)
1H 0.85 - 0.95 Multiplet (Terminal methyls of
isononyl tails)
13C 173.8 Singlet (Carbonyl)
FTIR Spectroscopy
e 1735-1740 cm~1: Strong
stretching (Ester).
e 1160-1170 cm~1:
stretching (Aliphatic ester).
e 2850-2960 cm~1:
stretching (Intense, due to long alkyl chains).
Pharmaceutical Applications
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Lipophilic Permeation Enhancer

DINZ acts as a chemical penetration enhancer (CPE). Its mechanism involves the "lipid
fluidization™ model.

e Action: The branched tails intercalate into the stratum corneum lipid bilayers, increasing the
motional freedom of ceramides.

e Advantage: Unlike oleic acid (which can be irritating), the diester structure of DINZ provides
a milder perturbation, balancing enhancement with skin tolerance.

Solubilizer for Poorly Soluble Drugs

DINZ is an excellent solvent for BCS Class Il (low solubility) drugs.
e Solubility Parameter (

): Estimated at ~17-18

, making it compatible with lipophilic actives like steroids, retinoids, and NSAIDs.

Prodrug Concept

Azelaic acid is a therapeutic agent for acne and rosacea but suffers from poor bioavailability
and a gritty texture.

o Strategy: DINZ serves as a pro-drug. Upon topical application, cutaneous esterases (e.g.,
carboxylesterases) can hydrolyze DINZ, releasing free azelaic acid directly at the target site
(pilosebaceous unit) while maintaining a smooth, emollient feel during application.

Comparative Data: Permeation Enhancers
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Viscosity . Irritation
Enhancer Structure Type Mechanism .
(25°C) Potential
Diester o o
DINZ ~20 mPa-s Lipid Fluidization Low
(Branched)
IPM Monoester ~6 mPa-s Solvent Action Low-Moderate
Bilayer )
Azone Lactam ~35 mPa:s ) ) High
Disruption
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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